Cas no 42899-65-0 (1,2-bis(4-pyridyl)ethan-1-one)

• Product name: 1,2-bis(4-pyridyl)ethan-1-one
• CAS No: 42899-65-0
• MF: C₁₂H₁₀N₂O
• MW: 198.22060251236
• CID: 2138770
• PubChem ID: 11117013

1,2-bis(4-pyridyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1,2-bis(4-pyridyl)ethan-1-one
• SCHEMBL6203734
• DB-291005
• AKOS014312242
• 42899-65-0
• 1,2-Bis(4-pyridyl)ethan-1-one

• Inchi： InChI=1S/C12H10N2O/c15-12(11-3-7-14-8-4-11)9-10-1-5-13-6-2-10/h1-8H,9H2
• InChI Key： LXGMDHBZAHEVLT-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 198.079312947Da
• Monoisotopic Mass: 198.079312947Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 42.9Ų